Cas no 86883-56-9 (3-Chloro-4-(4-chlorobutoxy)butan-2-one)

• Product Name: 3-Chloro-4-(4-chlorobutoxy)butan-2-one
• CAS No: 86883-56-9
• MF: C₈H₁₄Cl₂O₂
• MW: 213.101561069489
• CID: 2809596
• Update Time: 2023-08-07

3-Chloro-4-(4-chlorobutoxy)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(4-chlorobutoxy)butan-2-one
• 3-Chloro-4-(4-chlorobutoxy)butan-2-one

• Inchi： 1S/C8H14Cl2O2/c1-7(11)8(10)6-12-5-3-2-4-9/h8H,2-6H2,1H3
• InChI Key： FQJOWWCCKVCPPM-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)COCCCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 128
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3